Cas no 2344678-82-4 (3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride)

• Product Name: 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride
• CAS No: 2344678-82-4
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5891861
• PubChem ID: 139024035
• Update Time: 2025-08-05

3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2344678-82-4
• 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride
• 3-(pyridin-4-yl)cyclobutan-1-amine hydrochloride
• EN300-7355344

• Inchi： 1S/C9H12N2.ClH/c10-9-5-8(6-9)7-1-3-11-4-2-7;/h1-4,8-9H,5-6,10H2;1H
• InChI Key： DISNKKXKAZWQCT-UHFFFAOYSA-N
• SMILES： Cl.NC1CC(C2C=CN=CC=2)C1

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride

Introduction to 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride (CAS No. 2344678-82-4)

3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride (CAS No. 2344678-82-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-Aminocyclobutyl)pyridine hydrochloride, is a derivative of pyridine and cyclobutane, and it exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride consists of a pyridine ring attached to a cyclobutane ring, with an amine group and a hydrochloride salt. This specific arrangement of functional groups imparts the compound with distinct chemical and biological characteristics. The pyridine ring is known for its aromaticity and basicity, while the cyclobutane ring adds structural rigidity and conformational constraints. The amine group, when protonated as a hydrochloride salt, enhances the compound's solubility and bioavailability.

Recent studies have explored the potential therapeutic applications of 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride. One notable area of research is its activity as a modulator of ion channels, particularly calcium channels. Calcium channels play a crucial role in various physiological processes, including neurotransmission, muscle contraction, and hormone secretion. Modulating these channels can have significant implications for treating conditions such as cardiovascular diseases, neurological disorders, and pain management.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride selectively binds to L-type calcium channels, inhibiting their function without affecting other types of calcium channels. This selective inhibition suggests that the compound could be developed into a targeted therapy for conditions where L-type calcium channel overactivity is implicated, such as hypertension and certain forms of epilepsy.

In addition to its potential as a calcium channel modulator, 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride has also shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, inflammatory bowel disease, and autoimmune disorders. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism by which 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride exerts its anti-inflammatory effects is not yet fully understood. However, preliminary data suggest that it may act by modulating signaling pathways involved in inflammation, such as the NF-kB pathway. Further investigations are underway to elucidate the precise molecular mechanisms underlying these effects.

Beyond its therapeutic potential, 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride has also been studied for its utility as a research tool. Its ability to selectively modulate specific ion channels makes it valuable for probing the functional roles of these channels in various cellular processes. For example, researchers at Harvard Medical School have used the compound to investigate the role of L-type calcium channels in neuronal plasticity and learning.

The safety profile of 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride is another important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-Pyridin-4-ylcyclobutan-1-amine;hydrochloride (CAS No. 2344678-82-4) is a promising compound with diverse potential applications in medicine and research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a targeted therapy for conditions involving calcium channel dysfunction or inflammation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.